N-{3'-acetyl-1-[2-(2-methoxyphenoxy)ethyl]-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl}acetamide

• IUPAC Name: N-[4-acetyl-1'-[2-(2-methoxyphenoxy)ethyl]-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C22H22N4O5S/c1-14(27)23-21-24-26(15(2)28)22(32-21)16-8-4-5-9-17(16)25(20(22)29)12-13-31-19-11-7-6-10-18(19)30-3/h4-11H,12-13H2,1-3H3,(H,23,24,27)
• InChI Key: UWBZQXUAZDNWMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN(C2(S1)C3=CC=CC=C3N(C2=O)CCOC4=CC=CC=C4OC)C(=O)C
• Molecular Formula: C22H22N4O5S
• Molecular Weight: 454.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an acetyl group, a methoxyphenoxy group, and a spiro[indole-3,2’-[1,3,4]thiadiazole] group. These functional groups suggest that the compound may have interesting chemical and biological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis involves several steps, including the formation of the indole ring and the introduction of the various functional groups. One possible method for synthesizing indole derivatives involves a Fischer indolisation–N-alkylation sequence.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several functional groups and a spirocyclic system. The spiro[indole-3,2’-[1,3,4]thiadiazole] group, in particular, is likely to impart a unique three-dimensional structure to the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present in its structure. For instance, the acetyl group could undergo reactions typical of carbonyl compounds, while the methoxyphenoxy group could participate in reactions involving aromatic substitution.

Scientific Research Applications

The compound you’re referring to is a derivative of 1,3,4-thiadiazole, which is a heterocyclic compound containing a ring with three carbon atoms, one nitrogen atom, and one sulfur atom. This class of compounds is known for its wide range of biological activities and potential applications in scientific research. Below are some potential applications based on the general properties and activities of 1,3,4-thiadiazole derivatives:

Antimicrobial Agents

1,3,4-thiadiazole derivatives have been studied for their antimicrobial properties. They have shown promising activity against various microbial strains. .

Mechanism of Action

Target of Action

1,3,4-thiadiazole derivatives, to which this compound belongs, have been found to exhibit broad-spectrum activities against various bacteria strains . The experimental results were supported by a docking study using the Kinase ThiM from Klebsiella pneumoniae .

Mode of Action

It is known that 1,3,4-thiadiazole derivatives exhibit various biological activities due to the presence of n–c–s– moiety . The strong aromaticity of the ring also provides great in vivo stability to this five-membered ring system .

Biochemical Pathways

It is known that 1,3,4-thiadiazole derivatives have a broad spectrum of pharmacological properties . They have been found to have an inhibitory effect on various bacteria strains .

Pharmacokinetics

The strong aromaticity of the 1,3,4-thiadiazole ring, which this compound contains, is known to provide great in vivo stability .